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Compound of Interest

Compound Name: 3-Phenoxybenzoyl cyanide

Cat. No.: B042598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the stereoselective synthesis of

(S)-α-cyano-3-phenoxybenzyl alcohol, a key chiral intermediate in the production of synthetic

pyrethroid insecticides such as deltamethrin and esfenvalerate. The primary strategies

discussed are the enzymatic kinetic resolution of racemic α-cyano-3-phenoxybenzyl acetate

and the direct asymmetric hydrocyanation of 3-phenoxybenzaldehyde catalyzed by

hydroxynitrile lyases (HNLs).

Introduction
The synthesis of pyrethroid insecticides requires optically pure chiral intermediates, with the

(S)-enantiomer of α-cyano-3-phenoxybenzyl alcohol being of particular industrial importance.[1]

Stereoselective synthesis is crucial for producing a final product with high insecticidal activity

and reduced environmental impact. This document outlines two effective enzymatic methods to

achieve high enantiomeric purity of the desired (S)-cyanohydrin.

Method 1: Chemo-Enzymatic Kinetic Resolution of
Racemic α-Cyano-3-phenoxybenzyl Acetate
This approach involves the initial chemical synthesis of racemic α-cyano-3-phenoxybenzyl

acetate, followed by a lipase-catalyzed kinetic resolution that selectively acts on one
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enantiomer, allowing for the separation of the desired (S)-enantiomer.

Experimental Protocols
Protocol 1.1: Synthesis of Racemic α-Cyano-3-phenoxybenzyl Acetate

This protocol describes the synthesis of the racemic acetate starting from 3-

phenoxybenzaldehyde.

Reaction Setup: In a batch reactor, combine 3-phenoxybenzaldehyde, acetone cyanohydrin,

and vinyl acetate.

Catalyst Addition: Introduce an anion-exchange resin (e.g., D301) to catalyze the formation

of the cyanohydrin.

Reaction Conditions: The reaction is carried out in an organic solvent. Water activity should

be kept low (e.g., at 0.01) using molecular sieves.

Monitoring: The concentration of the resulting α-cyano-3-phenoxybenzyl acetate can be

monitored by gas chromatography.

Work-up: Upon completion, the resin is filtered off, and the solvent is removed under reduced

pressure to yield the racemic acetate.

Protocol 1.2: Lipase-Catalyzed Kinetic Resolution

This protocol details the enzymatic resolution of the racemic acetate.

Enzyme Preparation: A lipase, for example from Candida cylindracea, is added to a buffered

aqueous solution (e.g., 0.2 M sodium acetate buffer, pH 5.0).[2]

Reaction Mixture: The racemic α-cyano-3-phenoxybenzyl acetate is added to the enzyme

solution.[2]

Incubation: The mixture is stirred vigorously at room temperature for a specified period (e.g.,

18 hours) to facilitate the asymmetric hydrolysis of the (R)-acetate.[2]
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Phase Separation: After incubation, stirring is stopped, allowing the mixture to separate into

an aqueous phase and an oily phase containing the (S)-acetate and the (R)-alcohol.[2]

Extraction and Purification: The oily phase is collected. The desired (S)-α-cyano-3-

phenoxybenzyl acetate is then separated from the (R)-α-cyano-3-phenoxybenzyl alcohol

using techniques such as column chromatography over silica gel.[2]

Protocol 1.3: Racemization of (R)-α-Cyano-3-phenoxybenzyl Acetate

The undesired (R)-acetate can be racemized for reuse, improving the overall process

efficiency.

Base-Catalyzed Racemization: The racemization can be achieved under basic conditions,

which facilitates the intermediate formation of 3-phenoxybenzaldehyde and hydrogen

cyanide, followed by their recombination.[3]

Data Presentation

Method Enzyme Substrate Product
Conversi
on (%)

Enantiom
eric
Excess
(ee)

Referenc
e

Asymmetri

c

Hydrolysis

Candida

cylindracea

Lipase

(R,S)-α-

cyano-3-

phenoxybe

nzyl

acetate

(S)-α-

cyano-3-

phenoxybe

nzyl

acetate

~50
High (not

specified)
[2]

One-Pot

Synthesis

and

Resolution

Alcaligenes

sp. Lipase

& Anion-

Exchange

Resin

3-

phenoxybe

nzaldehyd

e, Acetone

cyanohydri

n, Vinyl

acetate

(S)-α-

cyano-3-

phenoxybe

nzyl

acetate

-

83% (with

quinidine

as catalyst)

[4]

Workflow Visualization

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://patents.google.com/patent/EP0230599A1/en
https://patents.google.com/patent/EP0230599A1/en
https://www.researchgate.net/publication/351149834_Pyrethroid_insecticides_Chapter_III_Synthesis_of_3-phenoxy_mandelonitrile
https://patents.google.com/patent/EP0230599A1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC1389718/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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